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Compound of Interest

Compound Name: Trimethylsilyl polyphosphate

Cat. No.: B1591196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,

and applications of trimethylsilyl polyphosphate (PPSE), a versatile and powerful reagent in

modern organic synthesis.

Core Concepts: Structure and Properties
Trimethylsilyl polyphosphate (PPSE) is a complex mixture of linear and cyclic

polyphosphoric acid trimethylsilyl esters. It is a viscous, colorless to pale yellow liquid that is

soluble in many common organic solvents, making it a convenient reagent for a wide range of

chemical transformations.[1] The polymeric backbone consists of repeating phosphate units,

with trimethylsilyl groups attached to the oxygen atoms. This unique structure confers its

characteristic reactivity.

The general chemical formula for the linear components of trimethylsilyl polyphosphate is {-

P(=O)[OSi(CH3)3]O-}n.[2] The composition of PPSE is a mixture of various linear and cyclic

structures.

A visual representation of the general structure of a linear trimethylsilyl polyphosphate chain

is provided below:
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Synthesis Workflow of Trimethylsilyl Polyphosphate

Start

Charge P₂O₅ to flask under inert atmosphere

Add anhydrous CH₂Cl₂

Add Hexamethyldisiloxane (HMDS)

Heat to reflux with stirring

Monitor for complete dissolution of P₂O₅

Remove solvent under reduced pressure

Obtain Trimethylsilyl Polyphosphate (viscous liquid)
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PPSE-Promoted Intramolecular Acylation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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